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Compound of Interest

Compound Name: (-)-Indolactam V

Cat. No.: B1671884 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of (-)-
Indolactam V, a potent protein kinase C (PKC) activator.[1][2] Adherence to these procedures

is vital for maintaining a safe laboratory environment and ensuring regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for (-)-
Indolactam V was not publicly available at the time of this writing. The following procedures

are based on the known chemical properties of (-)-Indolactam V as an indole alkaloid and a

PKC activator, as well as general best practices for laboratory chemical waste management.[1]

[2] Always consult your institution's specific safety guidelines and the manufacturer-provided

safety information before handling and disposal.

Hazard Identification and Safety Precautions
(-)-Indolactam V is a bioactive indole alkaloid compound that activates protein kinase C.[1][2]

While specific toxicity data is limited, compounds of this nature should be handled with care. It

is supplied as a white to off-white solid powder and should be stored at -20°C.[2][3] The

German water hazard class for (-)-Indolactam V is WGK 3, indicating it is highly hazardous to

water.[3][4] Therefore, it must not be flushed into surface water or the sanitary sewer system.[5]

Personal Protective Equipment (PPE): Before beginning any disposal procedure, ensure the

following PPE is worn:

Gloves: Nitrile or other chemically resistant gloves.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1671884?utm_src=pdf-interest
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.stemcell.com/products/indolactam-v.html
https://www.lookchem.com/casno90365-57-4.html
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.stemcell.com/products/indolactam-v.html
https://www.lookchem.com/casno90365-57-4.html
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.stemcell.com/products/indolactam-v.html
https://www.lookchem.com/casno90365-57-4.html
https://www.lookchem.com/casno90365-57-4.html
https://www.sigmaaldrich.com/TH/th/product/sigma/i0661
https://www.benchchem.com/product/b1671884?utm_src=pdf-body
https://www.sigmaaldrich.com/TH/th/product/sigma/i0661
https://www.sigmaaldrich.com/HK/zh/product/sigma/i0661
https://www.fishersci.com/store/msds?partNumber=AC297060100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to prevent skin exposure.

Respiratory Protection: Handle the solid compound in a well-ventilated area or under a

chemical fume hood to avoid dust inhalation.

Waste Characterization and Segregation
Proper segregation of chemical waste is the most critical step in the disposal process. Based

on its structure, (-)-Indolactam V is classified as a non-halogenated organic waste.

Key Disposal Principles:

Do not dispose of (-)-Indolactam V down the drain.[5]

Do not mix with halogenated organic waste.[6]

Do not dispose of in regular trash or biohazard bags.[6][7]

All waste containing this compound, including contaminated consumables, must be collected

in a designated, properly labeled hazardous waste container.[6]

The following table summarizes the key chemical identifiers for (-)-Indolactam V:

Identifier Value

CAS Number 90365-57-4[3][4]

Molecular Formula C₁₇H₂₃N₃O₂[1][4]

Molecular Weight 301.38 g/mol [2][4]

Appearance White to off-white solid/powder[2][3]

Storage Temperature -20°C[2][3]
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The following protocol details the procedure for the safe disposal of (-)-Indolactam V from the

laboratory.

Materials:

Designated "Non-Halogenated Organic Waste" container (solid or liquid, as appropriate).

Waste manifest or logbook.

Required PPE (as listed above).

Spatula or other suitable transfer tool.

Solvent for rinsing (e.g., ethanol or DMSO, as the compound is soluble in these[2]).

Experimental Workflow for Disposal:
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Preparation

Solid Waste Disposal

Contaminated Consumables

Contaminated Glassware

Final Steps

Wear Full PPE:
Lab Coat, Gloves, Safety Glasses

Work in a Ventilated Area
(e.g., Fume Hood)

Prepare Labeled 'Non-Halogenated
Organic Waste' Container

Carefully transfer solid
(-)-Indolactam V waste

into the container using a spatula.

Place non-reusable items
(e.g., weighing paper, tips)

directly into the solid waste container.

Rinse glassware with a
minimal amount of a suitable

solvent (e.g., ethanol, DMSO).

Securely cap the waste container(s).

Transfer the solvent rinse
into a 'Non-Halogenated Liquid

Organic Waste' container.

Repeat rinse two more times
(Triple Rinse).

Store container(s) in a designated
Satellite Accumulation Area.

Arrange for pickup by your
institution's Environmental Health

& Safety (EHS) department.

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the proper disposal of (-)-Indolactam V.
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Procedure:

Container Preparation: Ensure the designated "Non-Halogenated Organic Waste" container

is clean, in good condition, and clearly labeled with "Hazardous Waste," the full chemical

name "(-)-Indolactam V," and the associated hazards (e.g., Toxic).[8]

Transfer of Solid Waste: Carefully transfer any solid (-)-Indolactam V waste into the

designated solid waste container using a clean spatula. Perform this transfer within a fume

hood to prevent the generation of dust.

Disposal of Contaminated Labware:

Non-reusable items (e.g., weighing paper, contaminated paper towels, pipette tips): Place

directly into the "Non-Halogenated Organic Waste" container.

Reusable glassware (e.g., beakers, flasks):

Rinse the glassware with a minimal amount of a suitable organic solvent in which (-)-
Indolactam V is soluble, such as ethanol or DMSO.[2]

Transfer the resulting solvent rinse into a designated "Non-Halogenated Liquid Organic

Waste" container.

Repeat the rinsing process two more times to triple-rinse the glassware.[6]

Final Steps:

Securely cap all waste containers.

Store the waste containers in a designated satellite accumulation area, segregated from

incompatible materials.[8]

Contact your institution's Environmental Health & Safety (EHS) office to arrange for the

collection and final disposal of the hazardous waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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